Cas no 102517-02-2 (1H-Benzimidazole-2-methanamine,N-(1H-benzimidazol-2-ylmethyl)-N-methyl-, hydrochloride (1:2))

• Product Name: 1H-Benzimidazole-2-methanamine,N-(1H-benzimidazol-2-ylmethyl)-N-methyl-, hydrochloride (1:2)
• CAS No: 102517-02-2
• MF: C₁₇H₁₉Cl₂N₅
• MW: 364.272260904312
• CID: 140553
• PubChem ID: 59459
• Update Time: 2025-04-19

1H-Benzimidazole-2-methanamine,N-(1H-benzimidazol-2-ylmethyl)-N-methyl-, hydrochloride (1:2) Chemical and Physical Properties

Names and Identifiers

• 1H-Benzimidazole-2-methanamine,N-(1H-benzimidazol-2-ylmethyl)-N-methyl-, hydrochloride (1:2)
• 1H-Benzimidazole-2-methanamine,N-(1H-benzimidazol-2-ylmethyl)-N-methyl-, dihydrochloride (9CI)
• BENZIMIDAZOLE, 2,2'-(N-METHYLIMINODIMETHYLENE)BIS-, DIHYDROCHLORIDE
• 102517-02-2
• 2,2'-(N-Methyliminodimethylene)bisbenzimidazole dihydrochloride

• Inchi： 1S/C17H17N5.2ClH/c1-22(10-16-18-12-6-2-3-7-13(12)19-16)11-17-20-14-8-4-5-9-15(14)21-17;;/h2-9H,10-11H2,1H3,(H,18,19)(H,20,21);2*1H
• InChI Key： BQJFWOJWMSZNQE-UHFFFAOYSA-N
• SMILES： [Cl-].[Cl-].[NH+](C)(CC1=NC2C=CC=CC=2N1)CC1NC2C=CC=CC=2[NH+]=1

Computed Properties

• Exact Mass: 343.9533
• Monoisotopic Mass: 363.101751
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 362
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 63

Experimental Properties

• Boiling Point: 610.7°C at 760 mmHg
• Flash Point: 323.2°C
• PSA: 58.67